Cas no 2194848-56-9 (N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide
• CAS No: 2194848-56-9
• MF: C₁₆H₂₄N₂O₅S
• MW: 356.437163352966
• CID: 6258621
• PubChem ID: 131702320
• Update Time: 2025-05-22

N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide
• N-[4-[[1-(2-hydroxyethoxy)cyclopentyl]methylsulfamoyl]phenyl]acetamide
• 2194848-56-9
• N-(4-(N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)sulfamoyl)phenyl)acetamide
• AKOS040704762
• N-[4-({[1-(2-hydroxyethoxy)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide
• F6571-2483

• Inchi： 1S/C16H24N2O5S/c1-13(20)18-14-4-6-15(7-5-14)24(21,22)17-12-16(23-11-10-19)8-2-3-9-16/h4-7,17,19H,2-3,8-12H2,1H3,(H,18,20)
• InChI Key： GUNAXWHWVFZDPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 356.14059304g/mol
• Monoisotopic Mass: 356.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide

N-4-({1-(2-Hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide: A Comprehensive Overview

The compound CAS No. 2194848-56-9, also known as N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique structural features and promising applications, as evidenced by recent advancements in chemical synthesis and bioactivity studies.

Structurally, the molecule consists of a phenylacetamide backbone, which is a common motif in many bioactive compounds. The phenyl group is substituted at the para position with a sulfamoyl group, which is further connected to a cyclopentylmethyl moiety bearing a 2-hydroxyethoxy substituent. This intricate architecture not only enhances the compound's stability but also contributes to its potential pharmacological activity. The presence of hydroxyl groups within the molecule introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements have not only made the compound more accessible for research purposes but have also opened avenues for large-scale production if required.

The pharmacological potential of N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide lies in its ability to modulate key biological pathways. Preclinical studies suggest that this compound exhibits significant activity against certain enzymes and receptors, making it a promising candidate for drug development. For instance, its ability to inhibit specific kinases has been highlighted in recent publications, underscoring its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its therapeutic applications, this compound has shown promise in material science. Its unique structural properties make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are exploring its role in creating biocompatible polymers and drug delivery systems, which could revolutionize the field of biomedical engineering.

From an environmental perspective, the compound's biodegradability and ecological impact have also been studied extensively. Findings indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, which aligns with current green chemistry principles. This makes it a sustainable choice for applications where environmental safety is a priority.

In conclusion, CAS No. 2194848-56-9 or N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylacetamide stands out as a versatile compound with diverse applications across multiple disciplines. Its structural complexity, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.